Cas no 1261940-15-1 (3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261940-15-1
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713083267212
• MDL: MFCD18322647
• CID: 2764855
• PubChem ID: 53228466
• Update Time: 2025-08-04

3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322647
• 1261940-15-1
• DTXSID20691999
• 5-Amino-3'-chloro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-AMINO-5-(3-CHLORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%
• 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322647
• Inchi： 1S/C15H12ClNO4/c1-21-15(20)12-3-2-8(7-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7H,17H2,1H3,(H,18,19)
• InChI Key： OHUQFGYEZUZOLB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 305.0454856Da
• Monoisotopic Mass: 305.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid

Comprehensive Overview of 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid (CAS No. 1261940-15-1)

3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid (CAS No. 1261940-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS registry number, features a benzoic acid backbone substituted with an amino group and a 3-chloro-4-methoxycarbonylphenyl moiety. Its molecular formula and weight make it a promising candidate for intermediate synthesis in drug discovery and material science applications.

The growing interest in 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid is reflected in recent search trends, where queries like "CAS 1261940-15-1 applications" and "synthesis of 3-chloro-4-methoxycarbonylphenyl derivatives" have surged. Researchers are particularly intrigued by its potential role in designing small-molecule inhibitors and biodegradable polymers, aligning with the global push for sustainable chemistry. The compound’s chloro and methoxycarbonyl functional groups contribute to its reactivity, enabling diverse chemical transformations.

From a pharmaceutical perspective, 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid is being explored for its bioactivity in modulating enzyme pathways. Its structural similarity to aromatic amino acids allows it to interact with biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its potential in addressing challenges like drug resistance and selective targeting, topics frequently searched in academic and industrial forums.

In the context of green chemistry, this compound’s derivatives are investigated for their environmental compatibility. Searches for "eco-friendly benzoic acid derivatives" and "CAS 1261940-15-1 safety profile" underscore the demand for sustainable alternatives. The methoxycarbonyl group in particular offers tunable properties for designing biodegradable materials, a hot topic in circular economy discussions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid. Researchers often seek "CAS 1261940-15-1 spectral data" or "purification methods for chloro-substituted benzoic acids" to optimize laboratory workflows. The compound’s stability under varying pH conditions also makes it a subject of formulation studies.

Industrial applications of CAS No. 1261940-15-1 extend to specialty chemicals and advanced material synthesis. Its role in creating high-performance coatings and electronic materials is under exploration, coinciding with rising searches for "functionalized aromatic compounds in electronics." The chloro substituent enhances its utility in cross-coupling reactions, a key area in catalysis research.

To conclude, 3-Amino-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable materials—answer pressing questions in science and industry, making it a compound of enduring relevance.